Cas no 2248288-52-8 (2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole)

• Product Name: 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole
• CAS No: 2248288-52-8
• MF: C₄HBrClF₂NS
• MW: 248.476244688034
• CID: 6611478
• PubChem ID: 137940692
• Update Time: 2025-05-24

2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole
• EN300-6511545
• 2248288-52-8

• Inchi： 1S/C4HBrClF2NS/c5-4-9-1(3(7)8)2(6)10-4/h3H
• InChI Key： AZTFHTGINDUKPX-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(S1)Cl)C(F)F

Computed Properties

• Exact Mass: 246.86697g/mol
• Monoisotopic Mass: 246.86697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole

Comprehensive Overview of 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole (CAS No. 2248288-52-8)

2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole (CAS No. 2248288-52-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This thiazole derivative is characterized by its unique molecular structure, which includes a bromine atom at the 2-position, a chlorine atom at the 5-position, and a difluoromethyl group at the 4-position. These functional groups contribute to its reactivity and potential applications in various chemical syntheses.

The compound's CAS number 2248288-52-8 is a critical identifier for researchers and manufacturers seeking precise chemical data. In recent years, the demand for halogenated thiazoles has increased due to their role in developing novel crop protection agents and pharmaceutical intermediates. With the growing focus on sustainable agriculture and green chemistry, 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole is often discussed in the context of eco-friendly pest control solutions and low-residue agrochemicals.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole?" Researchers highlight its utility as a building block for constructing complex molecules, particularly in the synthesis of fungicides and herbicides. Its electron-withdrawing properties make it valuable for cross-coupling reactions, a topic of high interest in organic chemistry forums and academic publications.

Another trending topic is the compound's stability under various conditions. Studies indicate that 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole exhibits remarkable thermal stability, which is essential for industrial-scale applications. This property aligns with the current industry shift toward high-performance chemicals that withstand rigorous processing environments. Additionally, its solubility profile in common organic solvents like dichloromethane and tetrahydrofuran makes it a versatile reagent in laboratory settings.

From an SEO perspective, keywords such as "buy 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole", "CAS 2248288-52-8 supplier", and "thiazole derivatives for agrochemicals" are highly relevant. These terms reflect the commercial and research-driven demand for this compound. Furthermore, discussions on structure-activity relationships (SAR) of halogenated heterocycles often cite this compound as a case study, emphasizing its role in optimizing bioactive molecule design.

In conclusion, 2-Bromo-5-chloro-4-(difluoromethyl)-1,3-thiazole (CAS No. 2248288-52-8) represents a critical intersection of chemical innovation and industrial applicability. Its multifaceted properties continue to inspire advancements in agrochemical research, medicinal chemistry, and material science, making it a compound of enduring scientific and commercial value.